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Compound of Interest

Compound Name: CP-339818

Cat. No.: B560205

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of CP-339818,
a potent, non-peptide Kv1.3 and Kv1.4 channel blocker. Adherence to these protocols is
essential to ensure personnel safety and maintain experimental integrity.

Quantitative Data Summary

The following table summarizes key quantitative and physical data for CP-339818
hydrochloride.
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Property

Value

Source(s)

Chemical Name

N-[1-(Phenylmethyl)-4(1H)-
quinolinylidene]-1

pentanamine hydrochloride

[1]2]

CAS Number

478341-55-8

[11(31[4]

Molecular Formula

C21H24N2 - HCI

[1]14]

Molecular Weight 340.89 g/mol [1114]

Purity >98% [4]
Soluble to 20 mM in water.

Solubility Slightly soluble in ethanol (0.1-  [1][4]

1 mg/ml).

Storage (Powder)

Store at room temperature. For
long-term storage, -20°C for up

to 3 years is recommended.

[1]5]

Storage (In Solvent)

-80°C for up to 6 months;
-20°C for up to 1 month.
Solutions should be stored in

sealed containers, away from

[3]

moisture.
ICs0 (Kv1.3) ~200 nM [1][2]
ICso (Kv1.4) ~300 nM [1][2]

Hazard Identification and Personal Protective

Equipment (PPE)

CP-339818 is classified with the following hazards:
e H302: Harmful if swallowed.[3]

e H315: Causes skin irritation.[3]
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e H319: Causes serious eye irritation.[3]

A thorough risk assessment should be conducted before any handling of this compound. The

following table outlines the minimum required PPE.

Protection Type

Recommended PPE

Purpose

Eye and Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield is
recommended when there is a

significant risk of splashing.

To protect eyes and face from
accidental splashes of the
compound, which could cause

serious irritation or injury.[3]

Skin and Body Protection

Standard laboratory coat. For
procedures with a higher risk
of exposure, a chemically
resistant apron over the lab

coat is advised.

To prevent skin contact and
protect personal clothing from

contamination.[3]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) are mandatory.
Double-gloving is

recommended for high-risk

procedures.

To prevent skin contact with
the compound.[3] Always
check the glove manufacturer's
compatibility chart for specific

breakthrough times.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood to minimize inhalation

exposure.[3]

To prevent inhalation of dust or

aerosols.

Experimental Protocols: Safe Handling and Use

The following are step-by-step procedures for the safe handling of CP-339818 in a laboratory

setting.

Preparation and Weighing of Solid Compound

o Preparation of Work Area: Before handling, ensure the certified chemical fume hood is

functioning correctly. Cover the work surface with disposable, absorbent bench paper.
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Donning PPE: Put on all required PPE as outlined in Section 2.

Weighing: Use a dedicated, calibrated analytical balance inside the fume hood. Handle the
compound with a chemical spatula. Avoid generating dust.

Container Management: Keep the container of CP-339818 tightly sealed when not in use.

Post-Weighing Cleanup: Carefully clean the spatula and any contaminated surfaces with an
appropriate solvent (e.g., 70% ethanol). Dispose of all contaminated materials, including
bench paper and gloves, as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Preparation of Stock Solutions

Solvent Selection: Based on experimental needs, select an appropriate solvent. CP-339818
hydrochloride is soluble in water up to 20 mM.[1] Sonication may be required to fully dissolve
the compound.

Dissolution: In the chemical fume hood, add the solvent to the weighed CP-339818. Cap the
vial and vortex or sonicate until the solid is completely dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and appropriate hazard symbols.

Storage: Store the stock solution in a tightly sealed, light-resistant container at the
recommended temperature (-80°C for up to 6 months or -20°C for up to 1 month).[3]

Operational and Disposal Plans
Spill Response

Small Spills: In a chemical fume hood, absorb the spill with a liquid-binding material (e.g.,
diatomite, universal binders). Decontaminate surfaces by scrubbing with alcohol.[3] Place all
contaminated materials in a sealed container for hazardous waste disposal.

Large Spills: Evacuate personnel to a safe area.[3] Prevent further leakage if possible. Wear
a self-contained breathing apparatus and full protective clothing for cleanup.[3]
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First Aid Measures

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove
contaminated clothing and wash it before reuse.[3] If irritation persists, seek medical
attention.

e Ingestion: Wash out the mouth with water.[3] Do NOT induce vomiting.[3] Seek immediate
medical attention.

 Inhalation: Move the person to fresh air.[3] If breathing is difficult, provide respiratory support.
[3] Seek medical attention.

Disposal Plan

All waste materials contaminated with CP-339818, including empty containers, used PPE, and
spill cleanup materials, must be disposed of as hazardous chemical waste.[3] Do not dispose
of CP-339818 down the drain or in regular trash. Follow all local, state, and federal regulations

for hazardous waste disposal.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of CP-339818 and the logical
workflow for its safe handling.
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Mechanism of T-Cell Activation and Inhibition by CP-339818
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Caption: Inhibition of T-Cell Activation by CP-339818.
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PPE Workflow for Handling CP-339818

Start: Handling CP-339818
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Caption: Logical Workflow for PPE Selection and Use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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